Cas no 371157-14-1 (3-Isoxazolecarboxylicacid, 5-(3-fluorophenyl)-, ethyl ester)

3-Isoxazolecarboxylicacid, 5-(3-fluorophenyl)-, ethyl ester structure
371157-14-1 structure
Product Name:3-Isoxazolecarboxylicacid, 5-(3-fluorophenyl)-, ethyl ester
CAS No:371157-14-1
MF:C12H10FNO3
MW:235.211106777191
MDL:MFCD08443693
CID:297740
PubChem ID:22831984
Update Time:2025-09-25

3-Isoxazolecarboxylicacid, 5-(3-fluorophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolecarboxylicacid, 5-(3-fluorophenyl)-, ethyl ester
    • LogP
    • ETHYL-5(3-FLUOROPHENYL)-ISOXAZOLE-3-CARBOXYLATE
    • SY268049
    • SCHEMBL210302
    • ethyl 5-(3-fluorophenyl)isoxazole-3-carboxylate
    • FT-0707149
    • ethyl 5-(3-fluorophenyl)-1,2-oxazole-3-carboxylate
    • ethyl5-(3-fluorophenyl)isoxazole-3-carboxylate
    • Ethyl-5(3-fluorophenyl)isoxazole-3-carboxylate
    • 371157-14-1
    • STKHVSUVJQOXSL-UHFFFAOYSA-N
    • MFCD08443693
    • MDL: MFCD08443693
    • Inchi: 1S/C12H10FNO3/c1-2-16-12(15)10-7-11(17-14-10)8-4-3-5-9(13)6-8/h3-7H,2H2,1H3
    • InChI Key: STKHVSUVJQOXSL-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C1=CC(C(=O)OCC)=NO1

Computed Properties

  • Exact Mass: 235.06400
  • Monoisotopic Mass: 235.06447134g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1.242
  • Boiling Point: 380.7°Cat760mmHg
  • Flash Point: 184°C
  • Refractive Index: 1.52
  • PSA: 52.33000
  • LogP: 2.65740

3-Isoxazolecarboxylicacid, 5-(3-fluorophenyl)-, ethyl ester Pricemore >>

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